6-bromo-4-[(4-butyl-1-piperazinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline

• IUPAC Name: [6-bromo-2-(3-ethoxyphenyl)quinolin-4-yl]-(4-butylpiperazin-1-yl)methanone
• InChI: InChI=1S/C26H30BrN3O2/c1-3-5-11-29-12-14-30(15-13-29)26(31)23-18-25(19-7-6-8-21(16-19)32-4-2)28-24-10-9-20(27)17-22(23)24/h6-10,16-18H,3-5,11-15H2,1-2H3
• InChI Key: KFORTPKDXBSLRS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCN(CC1)C(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC(=CC=C4)OCC
• Molecular Formula: C26H30BrN3O2
• Molecular Weight: 496.4 g/mol

Description

6-bromo-4-[(4-butyl-1-piperazinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BQP and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

BQP is known to selectively bind to the dopamine D3 receptor, which is a member of the GPCR family. The binding of BQP to the receptor results in a conformational change that activates downstream signaling pathways. This activation leads to a range of physiological responses, including changes in motor control, reward, and addiction.
Biochemical and Physiological Effects
BQP has been shown to have a wide range of biochemical and physiological effects. One of the main effects of BQP is its ability to selectively bind to the dopamine D3 receptor. This binding results in changes in motor control, reward, and addiction. BQP has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of BQP is its selectivity for the dopamine D3 receptor. This selectivity makes it an ideal tool for investigating the role of this receptor in a wide range of physiological processes. However, one of the limitations of BQP is its relatively low potency. This can make it difficult to use in certain experiments where high concentrations of the compound are required.

Future Directions

There are several future directions for research on BQP. One area of research is the development of more potent analogs of BQP. These analogs could be used to investigate the role of the dopamine D3 receptor in a wider range of physiological processes. Another area of research is the investigation of the effects of BQP on other GPCRs. This could lead to the development of new drugs that target these receptors for the treatment of various diseases. Finally, the use of BQP in combination with other compounds could lead to the development of new therapies for the treatment of addiction and other psychiatric disorders.

Scientific Research Applications

BQP has been used extensively in scientific research as a tool to investigate a wide range of biochemical and physiological processes. One of the main applications of BQP is in the study of G protein-coupled receptors (GPCRs). BQP is known to selectively bind to the dopamine D3 receptor, which is a member of the GPCR family. This receptor has been implicated in a wide range of physiological processes, including motor control, reward, and addiction.